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Abstract
Eichlerialactone is a naturally occurring dammarane triterpenoid that was first isolated in

1975. This document provides a comprehensive technical overview of Eichlerialactone,

consolidating the available scientific literature into a detailed guide for researchers, scientists,

and professionals in drug development. It covers the historical context of its discovery, its

natural sources, detailed chemical structure, and available data on its biological activities. This

guide also includes a summary of quantitative data and outlines the experimental protocols for

its isolation and characterization, aiming to serve as a foundational resource for future research

and development efforts.

Introduction and Historical Context
Eichlerialactone was first reported in 1975 by Rao et al. as a new natural product isolated

from the wood of Cabralea eichleriana DC., a plant belonging to the Meliaceae family[1]. This

initial study laid the groundwork for its structural elucidation and classification as a dammarane

triterpenoid[1]. Subsequent phytochemical investigations have identified Eichlerialactone in

other species of the Meliaceae family, including Aglaia lawii and Dysoxylum gotadhora,

indicating its distribution within this plant family[2]. The Meliaceae family is well-known for

producing a diverse array of structurally complex and biologically active triterpenoids[3][4][5].
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Eichlerialactone belongs to a class of tetracyclic triterpenoids characterized by the

dammarane skeleton. These compounds are of significant interest to the scientific community

due to their wide range of reported biological activities, including cytotoxic, anti-inflammatory,

and antimicrobial effects[4][6][7]. While research on Eichlerialactone itself has been limited, its

structural class suggests potential for interesting pharmacological properties.

Chemical Structure and Properties
Eichlerialactone is a tetracyclic triterpenoid with the molecular formula C₂₇H₄₂O₄,

corresponding to a molecular weight of 430.6 g/mol [2]. Its structure features a dammarane

skeleton, which is a stereoisomer of protostane. The systematic IUPAC name for

Eichlerialactone is 3-[(3S,3aR,5aR,6S,7S,9aR,9bR)-6,9a,9b-trimethyl-3-[(2S)-2-methyl-5-

oxooxolan-2-yl]-7-prop-1-en-2-yl-1,2,3,3a,4,5,5a,7,8,9-decahydrocyclopenta[a]naphthalen-6-

yl]propanoic acid[2].

The chemical structure of Eichlerialactone, as determined by spectroscopic analysis, is

presented below.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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